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Compound of Interest

Compound Name: 4-lodo-2,3-dimethylphenol

Cat. No.: B101308

Essential Safety and Handling Guide for 4-lodo-
2,3-dimethylphenol

This guide provides critical safety and logistical information for the handling and disposal of 4-
lodo-2,3-dimethylphenol, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and proper management of this chemical.

Chemical Properties and Hazards

4-lodo-2,3-dimethylphenol is an aromatic iodine compound. While a specific Safety Data
Sheet (SDS) for this compound is not readily available, data from structurally similar
compounds, such as 2,3-dimethylphenol and other halogenated phenols, indicate that it should
be handled with care. Phenols are known to be toxic and corrosive.[1][2] They can cause
severe skin burns and eye damage. Due to the presence of iodine, this compound is classified
as a halogenated organic compound.

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHolO [31141[5]
Molecular Weight 248.06 g/mol [31[5][6]
CAS Number 17938-69-1 [3][4][5]
Appearance Solid (assumed) General knowledge

4°C, protect from light, stored
Storage ) [5]
under nitrogen.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling 4-lodo-2,3-dimethylphenol to
prevent skin and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile or
neoprene gloves is
recommended. For prolonged
contact, heavy-duty butyl
rubber or Viton gloves are
advised.[7][8]

Phenols can penetrate
standard latex gloves.[1]
Double gloving provides an
extra layer of protection

against tears and permeation.

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses with side shields are
mandatory. A full-face shield
should be worn when there is
a splash hazard.[1][8]

Protects against splashes and
airborne particles that could

cause severe eye damage.

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemical-
resistant apron (butyl rubber or
neoprene) is required when
handling larger quantities or
when there is a significant
splash risk.[7][8]

Provides a barrier against skin
contact and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is necessary if handling the
compound outside of a
certified chemical fume hood

or if dust is generated.[9]

Protects against inhalation of

toxic vapors or dust particles.

Experimental Protocols: Handling and Disposal

Handling Protocol:

e Engineering Controls: All handling of 4-lodo-2,3-dimethylphenol, including weighing and

transfers, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[1]
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» Personal Protective Equipment (PPE) Donning: Before entering the designated handling
area, don all required PPE as specified in the table above.

» Weighing and Transfer:
o Use a tared weigh boat or glassine paper to weigh the solid compound.
o Avoid generating dust. If the compound is a fine powder, use a spatula carefully.

o When transferring to a reaction vessel, do so slowly and carefully to prevent splashing or
aerosolization.

e Spill Management:

o In case of a small spill, absorb the material with an inert absorbent like vermiculite or sand.
[10]

o Collect the contaminated absorbent into a sealed, labeled container for hazardous waste
disposal.[11]

o For larger spills, evacuate the area and contact the Environmental Health and Safety
(EHS) department immediately.[11]

Disposal Protocol:

o Waste Segregation: All waste containing 4-lodo-2,3-dimethylphenol must be segregated as
"Halogenated Organic Waste."[11] This includes:

o Unused or expired chemical.
o Contaminated labware (e.g., pipette tips, gloves, weigh boats).
o Residues from reaction vessels.

o Container Management:

o Use a designated, leak-proof, and chemically compatible container with a secure screw-
top cap for all halogenated organic waste.[11]
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o The container must be clearly labeled "Hazardous Waste: Halogenated Organic
Compounds" and list all contents.[11]

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.[11]

» Final Disposal: Arrange for the collection of the hazardous waste container by the institution's
EHS department or a licensed hazardous waste disposal service.[11]

Logical Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-lodo-2,3-dimethylphenol

Preparation

Don Appropriate PPE

Work in Fume Hood

Weigh and Transfer

Conduct Experiment

Segregate Halogenated Waste

Label Waste Container

Store in Satellite Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-lodo-2,3-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-iodo-2-3-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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